Cas no 2228252-17-1 (ethyl 1-(azidomethyl)-3-methyl-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: ethyl 1-(azidomethyl)-3-methyl-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2228252-17-1
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5979077
• PubChem ID: 137964469
• Update Time: 2025-06-27

ethyl 1-(azidomethyl)-3-methyl-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(azidomethyl)-3-methyl-2-oxabicyclo2.1.1hexane-4-carboxylate
• EN300-1723187
• 2228252-17-1
• EN300-39870129
• Ethyl 1-(azidomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate

• Inchi： 1S/C10H15N3O3/c1-3-15-8(14)10-4-9(5-10,6-12-13-11)16-7(10)2/h7H,3-6H2,1-2H3
• InChI Key： JGYDVDSUWDYBRD-UHFFFAOYSA-N
• SMILES： O1C(C)C2(C(=O)OCC)CC1(CN=[N+]=[N-])C2

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Additional information on ethyl 1-(azidomethyl)-3-methyl-2-oxabicyclo2.1.1hexane-4-carboxylate

Ethyl 1-(Azidomethyl)-3-Methyl-2-Oxabicyclo[2.1.1]Hexane-4-Carboxylate: A Comprehensive Overview

Ethyl 1-(azidomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate, identified by the CAS number 2228252-17-1, is a complex organic compound with a unique bicyclic structure and functional groups that make it highly versatile in various chemical and biological applications. This compound belongs to the class of bicyclic carboxylates, which are known for their stability and reactivity in different environments. The molecule features an azidomethyl group, a methyl substituent, and an ethyl ester group, all of which contribute to its distinct chemical properties.

The bicyclic structure of this compound is a key feature that distinguishes it from other similar compounds. The bicyclo[2.1.1]hexane framework provides rigidity to the molecule, enhancing its stability and making it suitable for applications in drug design and materials science. Recent studies have shown that such rigid structures can significantly influence the pharmacokinetic properties of molecules, making them more effective in drug delivery systems.

The azidomethyl group in the molecule introduces nucleophilic properties, which are essential in various chemical reactions such as click chemistry and azide-mediated coupling reactions. This functional group has been extensively studied for its role in forming stable covalent bonds under mild conditions, making it a valuable component in the synthesis of advanced materials and biocompatible polymers.

The methyl substituent on the bicyclic framework contributes to the molecule's hydrophobicity, which is crucial for its solubility in organic solvents and its ability to interact with lipid membranes in biological systems. This property has been leveraged in recent research to develop drug delivery systems that target specific cellular compartments with high efficiency.

The ethyl ester group at the carboxylate position plays a significant role in modulating the acidity and reactivity of the molecule. Ethyl esters are commonly used in pharmaceuticals due to their controlled release properties, which can be tailored to meet specific therapeutic requirements.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 1-(azidomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate through multi-step processes involving ring-closing metathesis and nucleophilic substitution reactions. These methods have improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in several fields. In drug discovery, its unique structure has been exploited to design molecules with enhanced bioavailability and target specificity. In materials science, it has been used as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties.

The biological activity of ethyl 1-(azidomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate has also been a subject of recent research interest. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role as a lead compound for developing novel therapeutic agents.

In conclusion, ethyl 1-(azidomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No: 2228252-17-1